![molecular formula C4H5BF3KO B1452991 Potassium propargyloxymethyltrifluoroborate CAS No. 898544-65-5](/img/structure/B1452991.png)
Potassium propargyloxymethyltrifluoroborate
Overview
Description
Potassium propargyloxymethyltrifluoroborate is a chemical compound with the molecular formula C4H5BF3KO and a molecular weight of 175.99 . It is used in proteomics research .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 175.986 . More detailed physical and chemical properties were not found in the search results.
Scientific Research Applications
Potassium in Agriculture and Soil Management
Research has highlighted the future needs and prospects for research on potassium (K) in agriculture, emphasizing the importance of understanding K in soils, plant physiology, and nutrition. The role of K in mitigating stress situations in crops is also underscored, suggesting the need for more interaction between molecular biologists and agronomists to benefit agricultural practice (Römheld & Kirkby, 2010).
Potassium-Ion Batteries (PIBs)
The research on potassium-ion batteries (PIBs) addresses the challenges in the field and suggests design strategies for overcoming these issues. PIBs are noted for their low cost, fast ionic conductivity, and high operating voltage, but the research is still in its infancy, necessitating a deeper understanding of the drawbacks and potential pathways for future development (Zhang, Liu, & Guo, 2019).
Potassium Solubilizing Bacteria (KSB)
KSB is recognized for its ability to solubilize K-bearing minerals and convert insoluble K to soluble forms available for plant uptake. This process is critical as most K in natural soils is unavailable for plants. The use of KSB as an alternative to chemical fertilizers can significantly impact environmental sustainability (Etesami, Emami, & Alikhani, 2017).
Mechanism of Action
Biochemical Analysis
Biochemical Properties
Potassium propargyloxymethyltrifluoroborate plays a significant role in biochemical reactions, particularly in the field of proteomics research . It interacts with various enzymes, proteins, and other biomolecules, facilitating reactions that are crucial for cellular functions. The compound’s interactions are primarily characterized by its ability to form stable complexes with biomolecules, enhancing their activity and stability. For instance, it can interact with enzymes involved in metabolic pathways, thereby influencing the overall metabolic flux within cells .
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound has been observed to affect the excitability of neurons by interacting with potassium channels, thereby influencing neuronal signaling and function . Additionally, it can impact the expression of genes involved in metabolic processes, leading to changes in cellular metabolism and overall cell function .
Molecular Mechanism
The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound can bind to specific sites on enzymes, altering their activity and thereby influencing biochemical pathways . For example, it may inhibit or activate enzymes involved in metabolic processes, leading to changes in the levels of metabolites and overall metabolic flux. Additionally, this compound can modulate gene expression by interacting with transcription factors or other regulatory proteins, thereby influencing cellular functions at the molecular level .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its activity may decrease over time due to degradation . Long-term exposure to the compound can lead to sustained changes in cellular functions, including alterations in gene expression and metabolic processes .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may enhance cellular functions by modulating enzyme activity and gene expression. At higher doses, it can exhibit toxic or adverse effects, including disruptions in cellular metabolism and function . Threshold effects have been observed, where the compound’s beneficial effects are maximized at specific dosages, beyond which adverse effects become prominent .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound can influence pathways such as glycolysis, the tricarboxylic acid cycle, and oxidative phosphorylation by modulating the activity of key enzymes . These interactions can lead to changes in the levels of metabolites and overall metabolic flux, impacting cellular energy production and other metabolic processes .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate the compound’s localization and accumulation in specific cellular compartments, influencing its activity and function . For example, the compound may be transported across cell membranes by potassium channels or other transporters, affecting its distribution within cells and tissues .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, it may localize to the mitochondria, where it can influence metabolic processes and energy production. The subcellular localization of this compound can also affect its interactions with other biomolecules, thereby modulating its overall biochemical activity .
Properties
IUPAC Name |
potassium;trifluoro(prop-2-ynoxymethyl)boranuide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5BF3O.K/c1-2-3-9-4-5(6,7)8;/h1H,3-4H2;/q-1;+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBLRQXCZBWAQBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](COCC#C)(F)(F)F.[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5BF3KO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40678469 | |
Record name | Potassium trifluoro{[(prop-2-yn-1-yl)oxy]methyl}borate(1-) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40678469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898544-65-5 | |
Record name | Borate(1-), trifluoro[(2-propyn-1-yloxy)methyl]-, potassium (1:1), (T-4)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898544-65-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Potassium trifluoro{[(prop-2-yn-1-yl)oxy]methyl}borate(1-) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40678469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.